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Compound of Interest

Compound Name: 6-Hydroxy-5-methyl-2-hexanone

CAS No.: 68208-73-1

Cat. No.: B12690564

Get Quote

Technical Guide: 6-Hydroxy-5-methyl-2-
hexanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of 6-
Hydroxy-5-methyl-2-hexanone. Due to the limited availability of experimental data for this

specific compound, this guide also includes information on its isomers where relevant, offering

valuable insights for research and development activities.

Chemical Identity and Properties
6-Hydroxy-5-methyl-2-hexanone is an organic compound with the molecular formula

C7H14O2. It features a hydroxyl group and a ketone functional group.

Table 1: General and Computed Chemical Properties of 6-Hydroxy-5-methyl-2-hexanone
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Property Value Source

IUPAC Name
6-hydroxy-5-methylhexan-2-

one
LexiChem (via PubChem)[1]

Molecular Formula C7H14O2 PubChem[1][2]

Molecular Weight 130.18 g/mol PubChem[1]

CAS Number 68208-73-1 ChemIDplus, FDA GSRS[1]

Canonical SMILES CC(CCC(=O)C)CO PubChem[2]

InChI

InChI=1S/C7H14O2/c1-6(5-

8)3-4-7(2)9/h6,8H,3-5H2,1-

2H3

PubChem[1][2]

InChIKey
LTKDRWVSUUCKAG-

UHFFFAOYSA-N
PubChem[2]

Topological Polar Surface Area 37.3 Å² Cactvs (via PubChem)[1]

Complexity 88.9 Cactvs (via PubChem)[1]

XLogP3 0.3 XLogP3 (via PubChem)[1]

Hydrogen Bond Donor Count 1 Cactvs (via PubChem)[1]

Hydrogen Bond Acceptor

Count
2 Cactvs (via PubChem)[1]

Rotatable Bond Count 4 Cactvs (via PubChem)[1]

Note: The majority of the data in Table 1 is computed and should be used as an estimation.

Experimental Data (of Isomers)
Experimental data for 6-Hydroxy-5-methyl-2-hexanone is not readily available in the

searched literature. However, data for the isomeric compound, 4-Hydroxy-5-methyl-2-

hexanone, can provide an approximation of its physical properties.

Table 2: Experimental Properties of 4-Hydroxy-5-methyl-2-hexanone
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Property Value Source

Boiling Point 199.5 °C at 760 mmHg LookChem[3]

Density 0.933 g/cm³ LookChem[3]

Flash Point 78 °C LookChem[3]

Refractive Index 1.429 LookChem[3]

Water Solubility
2.357e+005 mg/L at 25 °C

(estimated)
The Good Scents Company[4]

Synthesis Protocols for Isomeric Compounds
While a specific, detailed synthesis protocol for 6-Hydroxy-5-methyl-2-hexanone was not

found, methods for synthesizing its isomers have been reported. These can serve as a

foundation for developing a synthesis route for the target molecule.

Synthesis of 2-Hydroxy-5-methyl-3-hexanone
A method for the synthesis of 2-Hydroxy-5-methyl-3-hexanone involves the oxidation of a silyl

enol ether of 5-methyl-3-hexanone. The precursor, 5-methyl-3-hexanone, is prepared via a

Grignard reaction between isovaleraldehyde and ethylmagnesium bromide, followed by

oxidation. The subsequent formation of the silyl enol ether and its oxidation with m-

chloroperoxybenzoic acid (MCPBA) yields the final product.[5]

Synthesis of a Mixture of 2-hydroxy-5-methyl-3-
hexanone and 3-hydroxy-5-methyl-2-hexanone
A patented method describes the preparation of a mixture of 2-hydroxy-5-methyl-3-hexanone

and 3-hydroxy-5-methyl-2-hexanone.[6] The process involves the reaction of 3-

methylbutyraldehyde and acetaldehyde in the presence of a thiazole salt catalyst in an

autoclave.[6]

Experimental Protocol Example (from patent):

Reactants: 86g (1mol) of 3-methylbutyraldehyde, 44g (1mol) of acetaldehyde, 1.3g of N-

benzyl-5-(2-hydroxyethyl)-4-methyl-1,3-thiazole chloride salt (catalyst), and 130g of ethanol.
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[6]

Apparatus: 0.5L autoclave.[6]

Procedure: The reactants are added to the autoclave, heated, and stirred. The reaction

temperature is controlled at 80°C for 2 hours.[6]

Purification: The product mixture is obtained by rectification under reduced pressure (78-

84°C / 1mmHg).[6]

Biological Activity
Currently, there is no available information in the searched scientific literature regarding the

specific biological activity or its involvement in any signaling pathways of 6-Hydroxy-5-methyl-
2-hexanone. Research into the biological functions of this compound is a potential area for

future investigation.

Hypothetical Experimental Workflow
Given the absence of information on biological pathways, the following diagram illustrates a

hypothetical workflow for the synthesis and purification of a hydroxy-hexanone derivative,

based on the protocols available for its isomers. This serves as a conceptual guide for potential

experimental design.
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Hypothetical Synthesis and Purification Workflow

Start: Reagents and Glassware

Reaction Setup:
- Combine starting materials

- Add catalyst
- Set reaction temperature

Reaction in Progress
(e.g., Grignard or Aldol Reaction)

Reaction Quenching
(e.g., with aqueous acid)

Liquid-Liquid Extraction
- Separate organic and aqueous layers

Drying of Organic Layer
(e.g., with anhydrous MgSO4)

Solvent Removal
(Rotary Evaporation)

Purification
(e.g., Column Chromatography or Distillation)

Product Analysis
- NMR

- IR
- Mass Spectrometry

Final Product:
6-Hydroxy-5-methyl-2-hexanone

Click to download full resolution via product page

Caption: Hypothetical workflow for synthesis and purification.
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Safety Information
Specific safety data for 6-Hydroxy-5-methyl-2-hexanone is not available. For the isomeric

compound 5-Hydroxy-5-methylhexan-2-one, it is listed as a combustible liquid that causes skin

and serious eye irritation, and may cause respiratory irritation.[7] It is recommended to handle

this class of compounds with care, using appropriate personal protective equipment, and

working in a well-ventilated area. Avoid contact with skin and eyes, and keep away from heat,

sparks, and open flames.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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